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Compound of Interest

Compound Name: Diuron

Cat. No.: B1670789

Introduction

Diuron, a substituted urea herbicide, is extensively utilized for the control of a wide array of
annual and perennial broadleaf and grassy weeds.[1] Its primary mechanism of action involves
the inhibition of photosynthesis by blocking electron transport in Photosystem 1l (PSII), leading
to the death of susceptible plants.[2][3] Diuron is effective as both a pre-emergence and post-
emergence herbicide.[2] This document provides detailed protocols for calculating Diuron
concentrations for field application rates, ensuring accurate and effective weed management
for researchers, scientists, and drug development professionals.

Diuron Properties and Formulations

A thorough understanding of Diuron's physical and chemical properties is crucial for its proper

handling and application.

Table 1: Physical and Chemical Properties of Diuron
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Chemical Name

N'-(3,4-dichlorophenyl)-N,N-

dimethylurea

[1]14]

CAS Number 330-54-1 [1][4]
Molecular Formula CoH10Cl2N20 [2]14]
Molecular Weight 233.10 g/mol [1]4]
Appearance Colorless crystalline solid/white (4]

powder

Water Solubility

42 mg/L at 25°C

[1]14]

Solubility in other solvents

Soluble in acetone, sparingly
soluble in benzene and butyl

Stearate.

[1]5]

Mode of Action

Inhibits Photosystem Il (PSII)

[2](3]

Diuron is commercially available in several formulations, with wettable powders (WP) and

suspension concentrates (SC) being the most common.[2][6]

Table 2: Common Commercial Formulations of Diuron

Active Ingredient

Formulation Type . Example Products References
Concentration
Wettable Powder Diuron 80DF, Karmex
80% [2]
(WP) DF
Suspension Diuron 500g/L SC,
500 g/L or 80% _ 21171
Concentrate (SC) Diuron 80% SC
Water Dispersible )
900 g/kg Diuron® 900 WDG [8]

Granule (WDG)

Experimental Protocols
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Protocol for Preparation of Diuron Stock Solution

This protocol outlines the preparation of a Diuron stock solution, which can then be diluted to

the desired concentration for experimental use. Due to Diuron's low water solubility, a suitable

organic solvent is required for the initial dissolution.[5]

Materials:

Diuron (analytical grade)

Acetone or Dimethyl sulfoxide (DMSO)
Distilled or deionized water

Volumetric flasks

Magnetic stirrer and stir bar

Weighing balance

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Calculate the required mass of Diuron: Determine the desired concentration and volume of
the stock solution. Use the following formula: Mass (g) = Desired Concentration (g/L) x
Volume (L)

Weigh Diuron: Accurately weigh the calculated mass of Diuron powder in a fume hood.

Dissolve Diuron: Transfer the weighed Diuron to a volumetric flask. Add a small amount of
acetone or DMSO to dissolve the powder completely.[3][5] Swirl gently to ensure all the
powder is dissolved.

Add Water: Once the Diuron is fully dissolved, slowly add distilled or deionized water to the
volumetric flask while stirring continuously.
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» Bring to Volume: Continue adding water until the solution reaches the calibration mark on the
volumetric flask.

e Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Store the stock solution in a clearly labeled, sealed container in a cool, dark place.

Protocol for Calculating Field Application Rates

This protocol provides a step-by-step guide to calculate the amount of a commercial Diuron
formulation needed to achieve a specific application rate in the field.

Information Needed:

Target application rate of the active ingredient (a.i.) in kg/ha or Ibs/acre.

Concentration of the active ingredient in the commercial formulation (e.g., 80% WP, 500 g/L
SC).

Total area to be treated (in hectares or acres).

Sprayer tank volume (in liters or gallons).

Sprayer output (in L/ha or gal/acre).

Calculations for Wettable Powder (WP) Formulations:

o Calculate the amount of product per hectare (or acre): Amount of Product ( kg/ha ) = Target
a.i. Rate (kg/ha) / (% a.i. in product / 100) Example: For a target rate of 1.5 kg a.i./ha using
an 80% WP formulation: Amount of Product = 1.5 kg/ha / 0.80 = 1.875 kg/ha

o Calculate the total amount of product needed: Total Product (kg) = Amount of Product ( kg/ha
) x Total Area (ha)

o Calculate the amount of product per tank: Product per Tank (kg) = (Total Product (kg) / Total
Spray Volume (L)) x Tank Volume (L) Where Total Spray Volume (L) = Sprayer Output (L/ha)
X Total Area (ha).
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Calculations for Suspension Concentrate (SC) Formulations:

o Calculate the amount of product per hectare (or acre): Amount of Product (L/ha) = Target a.i.
Rate ( kg/ha ) / Concentration of a.i. in product ( kg/L ) Example: For a target rate of 1.5 kg
a.i./ha using a 500 g/L SC formulation (0.5 kg/L ): Amount of Product = 1.5 kg/ha / 0.5 kg/L =
3 L/ha

o Calculate the total amount of product needed: Total Product (L) = Amount of Product (L/ha) x
Total Area (ha)

o Calculate the amount of product per tank: Product per Tank (L) = (Total Product (L) / Total
Spray Volume (L)) x Tank Volume (L)

Data Presentation

The following tables summarize typical field application rates for Diuron across various crops.
These rates can vary depending on soil type, weed species, and climatic conditions. Always
consult the product label for specific recommendations.

Table 3: Recommended Diuron Application Rates for Various Crops
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Application L
. Application
Crop Formulation Rate (kg o References
) Timing
a.i./ha)
Cotton 80% WP 1.0-2.0 Pre-emergence [2]
Sugarcane 500g/L SC 15-30 Post-emergence [2]
Potatoes 80% WP 0.5-1.0 Pre-emergence [2]
] Post-emergence
Citrus Orchards 80% WP 20-40 ] [2]
(directed spray)
1.5 - 3.0 Ibs/acre
Alfalfa
] 80DF (approx. 1.68 - Dormant season [9][10]
(established)
3.36 kg/ha)
Varies
significantly Pre- or Post-
Non-crop areas 80% WP [11]
based on target emergence
vegetation
Visualizations

Signaling Pathway of Diuron's Herbicidal Action

Diuron's primary mode of action is the inhibition of Photosystem Il (PSII) in the chloroplasts of

plant cells.[2][3] This diagram illustrates the disruption of the electron transport chain.
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Caption: Diuron inhibits Photosystem II, blocking electron transport.

Experimental Workflow for Diuron Field Application
Calculation

This workflow diagram outlines the logical steps for determining the correct amount of Diuron

for a field application.
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Start: Define Treatment Parameters

1. Determine Target Active
Ingredient (a.i.) Rate
(e.g., kg a.i./ha)

:

2. |dentify Diuron Formulation
and Concentration
(e.g., 80% WP or 500 g/L SC)

:

3. Measure Treatment Area
(hectares or acres)

:

4. Determine Sprayer Output
and Tank Volume

l

5. Calculate Amount of
Commercial Product per Unit Area

6. Calculate Total Amount of
Commercial Product Needed

7. Calculate Amount of
Product per Sprayer Tank

8. Prepare Spray Mixture

9. Field Application

Click to download full resolution via product page

Caption: Workflow for calculating Diuron application rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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application-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1670789?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/diuron.htm
https://www.smagrichem.com/herbicide/diuron/
https://rac-gtpase-fragment.com/index.php?g=Wap&m=Article&a=detail&id=34
https://pubchem.ncbi.nlm.nih.gov/compound/Diuron
https://www.solubilityofthings.com/3-34-dichlorophenyl-11-dimethyl-urea
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/260.htm
https://caribchemjam.com/product/diuron/
https://www.adama.com/australia/sites/adama_australia/files/downloads/Diuron_900_WDG_Weblabel_NEW.pdf
https://assets.greenbook.net/15-52-47-23-08-2018-L121019.pdf
http://www.aghost.net/images/e0127901/DIURON80WDGLABEL.pdf
https://www.awiner.com/diuron-80df-wp-herbicide/
https://www.benchchem.com/product/b1670789#calculating-diuron-concentration-for-field-application-rates
https://www.benchchem.com/product/b1670789#calculating-diuron-concentration-for-field-application-rates
https://www.benchchem.com/product/b1670789#calculating-diuron-concentration-for-field-application-rates
https://www.benchchem.com/product/b1670789#calculating-diuron-concentration-for-field-application-rates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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